Cas no 898763-02-5 ([2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone)

• Product Name: [2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone
• CAS No: 898763-02-5
• MF: C₁₉H₁₉NOS
• MW: 309.425263643265
• MDL: MFCD03842870
• CID: 1945286
• PubChem ID: 24725530
• Update Time: 2025-08-05

[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• [2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone
• 2-(3-pyrrolinomethyl)-2'-thiomethylbenzophenone
• DTXSID30643924
• 898763-02-5
• (2-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(2-(methylthio)phenyl)methanone
• AKOS016021152
• {2-[(2,5-Dihydro-1H-pyrrol-1-yl)methyl]phenyl}[2-(methylsulfanyl)phenyl]methanone
• 1-({2-[2-(methylsulfanyl)benzoyl]phenyl}methyl)-2,5-dihydro-1H-pyrrole
• MFCD03842870

• MDL： MFCD03842870
• Inchi： 1S/C19H19NOS/c1-22-18-11-5-4-10-17(18)19(21)16-9-3-2-8-15(16)14-20-12-6-7-13-20/h2-11H,12-14H2,1H3
• InChI Key： DMSFZLYMDBRDCO-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(C1=CC=CC=C1CN1CC=CC1)=O

Computed Properties

• Exact Mass: 309.11900
• Monoisotopic Mass: 309.11873540Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 45.61000
• LogP: 3.94920

Additional information on [2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone

Comprehensive Overview of [2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone (CAS No. 898763-02-5)

The compound [2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone (CAS No. 898763-02-5) is a specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of a dihydropyrrole ring and a methylsulfanylphenyl group, which contribute to its distinct physicochemical properties. This compound has garnered attention in pharmaceutical and materials science research due to its potential applications in drug discovery and functional materials. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which make it a subject of ongoing studies.

In recent years, the demand for novel heterocyclic compounds like [2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone has increased, driven by advancements in medicinal chemistry and catalysis. The compound's sulfur-containing moiety is of particular interest, as sulfur-based functional groups often play critical roles in enzyme inhibition and receptor binding. Additionally, its dihydropyrrole component is a common scaffold in bioactive molecules, further enhancing its relevance in drug design.

The synthesis of CAS No. 898763-02-5 involves multi-step organic reactions, including cross-coupling and cyclization techniques. Modern synthetic approaches emphasize green chemistry principles, such as reducing solvent waste and improving atom economy. These methods align with the growing focus on sustainable chemistry in both academic and industrial settings. Researchers are also exploring computational modeling to predict the compound's behavior in biological systems, a trend reflecting the integration of AI-driven drug discovery in contemporary science.

From an analytical perspective, [2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone is characterized using techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These tools help elucidate its molecular structure and stereochemical properties, which are crucial for understanding its potential applications. The compound's thermal stability and solubility are also key parameters evaluated for formulation development, especially in pharmaceutical excipients.

In the context of market trends, CAS No. 898763-02-5 is part of a broader interest in specialty chemicals for high-value applications. Companies investing in custom synthesis and contract research often seek such compounds to support R&D pipelines. Furthermore, the rise of preclinical studies and targeted therapies has amplified the need for structurally diverse molecules like this one. As a result, suppliers and manufacturers are increasingly listing it in chemical databases and catalogs to meet researcher demand.

Looking ahead, the exploration of [2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone is expected to expand into nanotechnology and material science, where its aromatic systems could contribute to conductive polymers or sensor materials. Collaborative efforts between academia and industry will likely drive innovation, leveraging the compound's versatility. For researchers and stakeholders, staying updated on its patent landscape and regulatory status will be essential for future applications.